4-(Trifluoromethoxy)phenylhydrazine hydrochloride

• IUPAC Name: [4-(trifluoromethoxy)phenyl]hydrazine;hydrochloride
• InChI: InChI=1S/C7H7F3N2O.ClH/c8-7(9,10)13-6-3-1-5(12-11)2-4-6;/h1-4,12H,11H2;1H
• InChI Key: KQXZVSQCMVKMBK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NN)OC(F)(F)F.Cl
• Molecular Formula: C7H8ClF3N2O
• DSSTOX Substance ID: DTXSID80380478
• Molecular Weight: 228.60 g/mol
• CAS No.: 133115-72-7

Description

4-(Trifluoromethoxy)phenylhydrazine hydrochloride is an organic compound with the molecular formula C7H8ClF3N2O and a molecular weight of 228.60 g/mol . This compound is known for its use as an organic building block in various chemical syntheses .

Scientific Research Applications

4-(Trifluoromethoxy)phenylhydrazine hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of various organic compounds, including pyrazole-containing bisphosphonate esters.

Biology: It is utilized in the development of bioactive molecules and pharmaceuticals.

Medicine: It serves as an intermediate in the synthesis of drugs and therapeutic agents.

Industry: It is employed in the production of agrochemicals, dyes, and other industrial chemicals.

Safety and Hazards

The compound is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. Precautions include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and disposing of contents/container to an approved waste disposal plant.

Mechanism of Action

Mode of Action

It is known that the compound is an organic building block , which suggests it may interact with its targets to induce certain biochemical changes.

Biochemical Pathways

The compound has been used in the synthesis of pyrazole-containing bisphosphonate (N-BPs) esters , indicating it may play a role in the biochemical pathways related to these compounds.

Result of Action

Given its use as an organic building block

Action Environment

It is known that the compound should be stored under inert gas and away from air and moisture due to its hygroscopic nature .

Preparation Methods

The synthesis of 4-(Trifluoromethoxy)phenylhydrazine hydrochloride typically involves the reaction of 4-(Trifluoromethoxy)aniline with hydrazine hydrate in the presence of hydrochloric acid . The reaction is carried out under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

4-(Trifluoromethoxy)phenylhydrazine hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding azobenzenes or nitroso derivatives.

Reduction: It can be reduced to form the corresponding amines.

Substitution: It can undergo nucleophilic substitution reactions, where the hydrazine group is replaced by other nucleophiles.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like alkyl halides . The major products formed from these reactions depend on the specific reagents and conditions used.

Comparison with Similar Compounds

4-(Trifluoromethoxy)phenylhydrazine hydrochloride can be compared with other similar compounds, such as:

4-(Trifluoromethyl)phenylhydrazine: This compound has a trifluoromethyl group instead of a trifluoromethoxy group, which affects its reactivity and applications.

4-Fluorophenylhydrazine hydrochloride: This compound has a fluorine atom instead of a trifluoromethoxy group, leading to different chemical properties and uses.

4-Methoxyphenylhydrazine hydrochloride: This compound has a methoxy group instead of a trifluoromethoxy group, resulting in variations in its reactivity and applications.

The uniqueness of this compound lies in its trifluoromethoxy group, which imparts distinct chemical properties and reactivity compared to other similar compounds .

Synthesis routes and methods

Procedure details

A suspension of p-trifluoromethoxyaniline (5.0 g, 28 mmol) in 33 mL of concentrated HCl was diazotized at 0°-10° C. with a solution of sodium nitrite (2.0 g, 29 mmol) in H2O (17 mL). After stirring for 15 minutes at -5° C., the turbid solution was made clear by the addition of a few drops of water. A solution of stannous chloride (12.6 g, 56 mmol) in concentrated HCl (11 mL) was added in one portion. The mixture was stirred for 3 hours (with the ice bath removed after 1 hour), basified with 50% NaOH and extracted with EtOAc (2×). The organic phase was washed with 1N NaOH and brine, dried (KOH pellets) and acidified with anhydrous HCl. The precipitate was filtered and dried to give the title product as the white solid hydrochloride salt [4.83 g, mp 231° C. (dec.)]. A second crop was obtained by concentration of the mother liquors (0.62 g). Combined yield 5.45 g (85%).